Cas no 39170-35-9 (Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-)

• Product Name: Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-
• CAS No: 39170-35-9
• MF: C₁₂H₈BrNO₄
• MW: 310.100222587585
• CID: 292111
• PubChem ID: 7172315
• Update Time: 2025-11-02

Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-
• 2-bromo-1-[5-(4-nitrophenyl)furan-2-yl]ethanone
• DTXSID90428299
• 2-bromo-1-(5-(4-nitrophenyl)furan-2-yl)ethanone
• 39170-35-9
• STSHVPKEOSBVPO-UHFFFAOYSA-N
• bromomethyl 5-(p-nitrophenyl)-2-furyl ketone
• 2-bromo-1-[5-(4-nitrophenyl)-2-furyl]ethanone
• 2-Bromo-1-[5-(4-nitro-phenyl)-furan-2-yl]-ethanone
• SCHEMBL11851970

• MDL： MFCD06739570
• Inchi： 1S/C12H8BrNO4/c13-7-10(15)12-6-5-11(18-12)8-1-3-9(4-2-8)14(16)17/h1-6H,7H2
• InChI Key： STSHVPKEOSBVPO-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(C2C=CC(=CC=2)[N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 308.96364
• Monoisotopic Mass: 308.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 73.35

Additional information on Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-

Comprehensive Guide to Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- (CAS No. 39170-35-9)

Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- (CAS No. 39170-35-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure featuring a bromo-substituted ethanone group attached to a nitrophenyl-furanyl moiety, serves as a versatile intermediate in various chemical syntheses. Researchers and industries value this compound for its potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The chemical properties of Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- make it a valuable building block in organic synthesis. Its bromo and nitro functional groups provide reactive sites for further modifications, enabling the creation of complex molecules. Recent studies highlight its role in the development of novel heterocyclic compounds, which are crucial in drug discovery and material engineering. The compound's stability under various conditions also makes it a reliable choice for laboratory and industrial applications.

One of the most discussed topics in the scientific community is the sustainable synthesis of Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-. With growing emphasis on green chemistry, researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Innovations such as catalytic processes and solvent-free reactions are being investigated to enhance the efficiency and environmental compatibility of its synthesis.

In the pharmaceutical sector, Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- has shown promise as a precursor for bioactive molecules. Its structural features align with the requirements for drug-like properties, making it a candidate for the development of new therapeutic agents. For instance, derivatives of this compound have been studied for their potential anti-inflammatory and antimicrobial activities, addressing some of the most pressing health challenges today.

The agrochemical industry also benefits from the applications of Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-. Its derivatives are being evaluated for their efficacy as pesticides and herbicides, contributing to the development of safer and more effective crop protection solutions. With the global demand for sustainable agriculture on the rise, this compound's role in creating next-generation agrochemicals cannot be overstated.

From a market perspective, the demand for Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- is expected to grow steadily. The compound's versatility and the expanding applications in high-value industries drive its commercial relevance. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial players.

For researchers and professionals seeking detailed information on Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]-, understanding its spectroscopic data and synthetic routes is essential. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency in various applications.

In conclusion, Ethanone, 2-bromo-1-[5-(4-nitrophenyl)-2-furanyl]- (CAS No. 39170-35-9) stands out as a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a subject of ongoing research and development. As the fields of pharmaceuticals, agrochemicals, and material science continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.